4-(6-isopropoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide

Specification

• CAS No.: 946372-81-2
• Molecular Formula: C20H27N5O3
• Molecular Weight: 385.468
• IUPAC Name: N-(2-methoxyphenyl)-4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazine-1-carboxamide
• Standard InChI: InChI=1S/C20H27N5O3/c1-14(2)28-19-13-18(21-15(3)22-19)24-9-11-25(12-10-24)20(26)23-16-7-5-6-8-17(16)27-4/h5-8,13-14H,9-12H2,1-4H3,(H,23,26)
• Standard InChI Key: MSLIBUYXYILBJZ-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)C(=O)NC3=CC=CC=C3OC

Introduction

4-(6-isopropoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide is a synthetic organic compound belonging to the class of piperazine derivatives. These compounds are known for their diverse biological activities, including potential antipsychotic and antidepressant properties. The specific structural features of this compound, including the presence of an isopropoxy group on the pyrimidine ring and a methoxy group on the phenyl ring, may influence its pharmacological properties and binding affinities.

Synthesis

The synthesis of 4-(6-isopropoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide typically involves multi-step organic reactions. These processes may require specific reagents such as chlorinated compounds, methoxy reagents, and pyrimidine derivatives, along with appropriate catalysts or solvents. Reaction conditions, including temperature, pressure, and time, are crucial for optimizing yields and purity.

Future Directions

Future studies should focus on the synthesis optimization, structural modification, and biological evaluation of this compound. Understanding its pharmacokinetic properties and potential therapeutic applications will be essential for advancing its development in medicinal chemistry.